Cas no 477872-93-8 (2-(4-Chlorobenzyl)thiazole-4-carboxylic acid)

• Product Name: 2-(4-Chlorobenzyl)thiazole-4-carboxylic acid
• CAS No: 477872-93-8
• MF: C₁₁H₈ClNO₂S
• MW: 253.704720497131
• MDL: MFCD02102514
• CID: 1518197
• PubChem ID: 1491572
• Update Time: 2025-06-12

2-(4-Chlorobenzyl)thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorobenzyl)-1,3-thiazole-4-carboxylic Acid
• 2-(4-chloro-benzyl)-thiazole-4-carboxylic acid
• 2-(4-Chlorobenzyl)thiazole-4-carboxylic acid
• Ethyl 2-(4-chlorobenzyl)-1,3-thiazole-4-carboxylate
• CUA87293
• 477872-93-8
• SCHEMBL3327057
• 1R-1532
• Z381059696
• 2-[(4-chlorophenyl)methyl]-1,3-thiazole-4-carboxylic Acid
• AKOS005069818
• EN300-37184
• SY173748
• DB-301817
• MFCD02102514
• 2-(4-Chlorobenzyl)thiazole-4-carboxylicacid
• Oprea1_580566

• MDL： MFCD02102514
• Inchi： 1S/C11H8ClNO2S/c12-8-3-1-7(2-4-8)5-10-13-9(6-16-10)11(14)15/h1-4,6H,5H2,(H,14,15)
• InChI Key： OSEQLEYPYMSQBU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1=NC(C(=O)O)=CS1

Computed Properties

• Exact Mass: 252.99600
• Monoisotopic Mass: 252.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 78.43000
• LogP: 3.08550

2-(4-Chlorobenzyl)thiazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(4-Chlorobenzyl)thiazole-4-carboxylic acid

Comprehensive Overview of 2-(4-Chlorobenzyl)thiazole-4-carboxylic acid (CAS No. 477872-93-8): Properties, Applications, and Research Insights

2-(4-Chlorobenzyl)thiazole-4-carboxylic acid (CAS No. 477872-93-8) is a specialized organic compound featuring a thiazole core substituted with a 4-chlorobenzyl group and a carboxylic acid functionality. This unique structure endows it with versatile chemical properties, making it valuable in pharmaceutical research, agrochemical development, and material science. The compound's molecular formula (C₁₁H₈ClNO₂S) and molecular weight (253.7 g/mol) are critical for synthetic applications, while its melting point and solubility profile influence its practical utility.

Recent studies highlight the growing interest in thiazole derivatives due to their bioactive potential, particularly in drug discovery. Researchers are exploring 2-(4-Chlorobenzyl)thiazole-4-carboxylic acid as a precursor for antimicrobial agents and anti-inflammatory compounds, aligning with the global demand for novel therapeutics. Its structural motif is also investigated in cancer research, where thiazole-based molecules show promise in targeting specific enzymatic pathways.

In agrochemistry, this compound's chlorobenzyl moiety contributes to its potential as a pesticide intermediate. With increasing focus on sustainable agriculture, derivatives of 2-(4-Chlorobenzyl)thiazole-4-carboxylic acid are being evaluated for eco-friendly pest control solutions. Its compatibility with green chemistry principles is a key area of exploration, addressing concerns about environmental persistence and toxicity.

The synthesis of CAS No. 477872-93-8 typically involves multistep organic reactions, including condensation and cyclization techniques. Advanced spectroscopic methods (NMR, IR, MS) are employed for purity validation, ensuring compliance with pharmaceutical-grade standards. Recent innovations in flow chemistry have optimized its production, reducing waste and improving yield—a response to the industry's push for cost-effective manufacturing.

From a commercial perspective, 2-(4-Chlorobenzyl)thiazole-4-carboxylic acid is cataloged by major chemical suppliers as a high-purity reference standard. Its pricing reflects the complexity of synthesis and regulatory compliance requirements. The compound's patent landscape reveals applications in proprietary formulations, with particular interest in combination therapies and nanocarrier systems for targeted delivery.

Environmental and safety assessments of 477872-93-8 emphasize proper laboratory handling protocols, though it is not classified as hazardous under standard regulations. Its biodegradation pathways are under study to align with REACH and OECD guidelines. This focus on regulatory science meets the demand for transparent data in ESG (Environmental, Social, and Governance)-driven markets.

Future research directions include computational modeling of its structure-activity relationships (SAR) and drug-likeness parameters. The rise of AI-driven molecular design platforms has accelerated the exploration of thiazole analogs, positioning 2-(4-Chlorobenzyl)thiazole-4-carboxylic acid as a scaffold for next-generation bioactive molecules. Collaborative efforts between academia and industry continue to expand its applications in precision medicine and smart materials.